Cas no 30715-50-5 (5-Bromo-2-tert-butylphenol)

• Product Name: 5-Bromo-2-tert-butylphenol
• CAS No: 30715-50-5
• MF: C₁₀H₁₃BrO
• MW: 229.113622426987
• MDL: MFCD11100988
• CID: 2189631
• Update Time: 2025-07-24

5-Bromo-2-tert-butylphenol Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-tert-butylphenol
• 5-bromo-2-tert-butyl-phenol
• 5-bromo-2t-butylphenol
• 5-Bromo-2-t-butylphenol
• WVASYFONLONAQS-UHFFFAOYSA-N
• MB09250

• MDL： MFCD11100988
• Inchi： 1S/C10H13BrO/c1-10(2,3)8-5-4-7(11)6-9(8)12/h4-6,12H,1-3H3
• InChI Key： WVASYFONLONAQS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 150
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 5-Bromo-2-tert-butylphenol

Recent Advances in the Study of 5-Bromo-2-tert-butylphenol (CAS: 30715-50-5) in Chemical Biology and Pharmaceutical Research

5-Bromo-2-tert-butylphenol (CAS: 30715-50-5) is a brominated phenolic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been investigated for its biological activities, including antimicrobial, antioxidant, and potential therapeutic properties. Recent studies have explored its synthesis, mechanistic pathways, and applications in drug discovery, making it a compound of interest for researchers in the field.

One of the key areas of research involving 5-Bromo-2-tert-butylphenol is its role as an intermediate in the synthesis of more complex bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of novel antimicrobial agents. The study highlighted the compound's ability to inhibit bacterial growth by disrupting cell membrane integrity, suggesting its potential as a lead compound for antibiotic development. Additionally, its tert-butyl group has been shown to enhance lipophilicity, which may improve pharmacokinetic properties in drug candidates.

Another significant advancement is the exploration of 5-Bromo-2-tert-butylphenol's antioxidant properties. Research published in Free Radical Biology and Medicine in 2024 revealed that this compound exhibits potent free radical scavenging activity, comparable to well-known antioxidants like vitamin E. The study employed in vitro assays and computational modeling to elucidate the mechanism of action, identifying the bromine substituent as a critical factor in stabilizing reactive oxygen species (ROS). These findings open new avenues for its use in designing antioxidant therapies for oxidative stress-related diseases.

In the context of drug discovery, 5-Bromo-2-tert-butylphenol has also been investigated for its potential as a scaffold for kinase inhibitors. A recent preprint on bioRxiv (2024) described its structural modification to target specific kinases involved in cancer pathways. The study reported promising in vitro results, with modified derivatives showing selective inhibition of cancer cell proliferation. This underscores the compound's versatility and adaptability in medicinal chemistry applications.

Despite these advancements, challenges remain in optimizing the bioavailability and toxicity profile of 5-Bromo-2-tert-butylphenol-derived compounds. Future research directions may include in vivo studies to validate its therapeutic potential and further structural modifications to enhance its drug-like properties. Overall, the growing body of research on this compound highlights its significance in advancing chemical biology and pharmaceutical science.